Cas no 2171929-50-1 (3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid)

• Product Name: 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid
• CAS No: 2171929-50-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6182974
• PubChem ID: 165513766
• Update Time: 2025-06-14

3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid
• EN300-1520684
• 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylheptanamido]propanoic acid
• 2171929-50-1

• Inchi： 1S/C26H32N2O5/c1-17(25(31)27-15-14-24(29)30)8-7-9-18(2)28-26(32)33-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23H,7-9,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： JOXUKUZHEDPUCA-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(C(NCCC(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid

Comprehensive Overview of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid (CAS No. 2171929-50-1)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid (CAS No. 2171929-50-1) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely adopted in drug discovery and bioconjugation. Researchers and manufacturers are increasingly focusing on this compound due to its unique structural properties and applications in peptide-based therapeutics, a sector projected to grow exponentially in the coming years.

The compound's Fmoc (9-fluorenylmethoxycarbonyl) group is a critical feature, offering temporary protection for the amino group during peptide chain elongation. This aligns with the current trend toward green chemistry and sustainable synthesis, as Fmoc-based protocols often reduce the need for harsh deprotection conditions. With the rise of personalized medicine and targeted drug delivery systems, the demand for high-purity amino acid building blocks like 2171929-50-1 has surged, particularly in the development of anticancer peptides and antimicrobial agents.

From a structural perspective, the compound's 2-methylheptanamidopropanoic acid backbone introduces steric hindrance, which can enhance peptide stability against enzymatic degradation—a key concern in biopharmaceutical formulations. This property resonates with recent industry discussions about improving oral bioavailability of peptide drugs, a frequent query in search engine trends related to drug development. Analytical techniques such as HPLC and mass spectrometry are essential for quality control, addressing another hot topic: analytical method validation in GMP-compliant production.

The synthesis of 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid typically involves multi-step organic reactions, including carbodiimide-mediated coupling and selective deprotection. These processes are frequently searched in the context of process optimization and scale-up challenges, reflecting the industry's drive toward cost-effective manufacturing. Notably, the compound's CAS No. 2171929-50-1 serves as a unique identifier in patent literature and regulatory submissions, underscoring its importance in intellectual property strategies for novel therapeutics.

In academic research, this compound has been explored for creating peptide mimetics and macrocyclic scaffolds, areas gaining traction due to their potential in modulating protein-protein interactions. Such applications align with trending searches about undruggable targets and next-generation biologics. Furthermore, its compatibility with automated peptide synthesizers makes it relevant to discussions on high-throughput screening and combinatorial chemistry—topics frequently queried by AI-driven drug discovery platforms.

Storage and handling recommendations for CAS 2171929-50-1 emphasize moisture-sensitive conditions and low-temperature preservation, addressing common concerns about compound stability in research databases. These practical considerations are crucial for laboratory efficiency, another trending subject in scientific workflow optimization forums. As the pharmaceutical industry increasingly adopts continuous manufacturing principles, the role of well-characterized intermediates like this compound becomes even more pronounced.

Looking ahead, 3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanamidopropanoic acid is poised to contribute to advancements in peptide-drug conjugates (PDCs) and theranostic agents, areas generating substantial search volume in medical chemistry circles. Its structural versatility supports the design of cell-penetrating peptides and receptor-targeting motifs, addressing the persistent challenge of biological barrier penetration in drug design—a subject dominating recent scientific literature and conference proceedings.